Cas no 1321-64-8 (pentachloronaphthalene)

pentachloronaphthalene structure

pentachloronaphthalene structure

Product Name:pentachloronaphthalene

CAS No:1321-64-8

Molecular Formula:C₁₀H₃Cl₅

Molecular Weight:300.39600

CID:898901

PubChem ID:114760

pentachloronaphthalene Properties

Names and Identifiers

- pentachloronaphthalene
- Halowax 1013
- 1,2,3,4,5-pentachloronaphthalene
- HSDB 2918
- Naphthalene, pentachloro-
- Pentachloronapthalene
- pentachloro-naphthalen
- chlorinatednaphthalenes
- penthachloronaphthalene
- Polychlorierte Naphthaline
- +Expand
- InChIKey： WYLDWCYZCFRVRH-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H3Cl5/c11-4-1-5-9(6(12)2-4)7(13)3-8(14)10(5)15/h1-3H
- SMILES： C1=C(C=C(C2=C1C(=C(C=C2Cl)Cl)Cl)Cl)Cl

Computed Properties

Exact Mass: 297.86800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 297.867739g/mol
Heavy Atom Count: 15
Complexity: 234
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 6.10680
PSA: 0.00000
Refractive Index: 1.5538 (estimate)
Boiling Point: 384.34°C (rough estimate)
Melting Point: 120°C
Flash Point: 194.1°C
Color/Form: Lamellar crystals.
Solubility: Insoluble in water, soluble in ethanol, ether, benzene.
Density: 1.7000

pentachloronaphthalene Synthesis

Synthetic Circuit 1

91-20-3

91-20-3

1321-64-8

1321-64-8

25586-43-0

25586-43-0

28699-88-9

28699-88-9

1321-65-9

1321-65-9

1335-88-2

1335-88-2

1335-87-1

1335-87-1

32241-08-0

32241-08-0

2234-13-1

2234-13-1

Reaction Conditions

1.1R:CuCl2, 20 min, rt-80°C

Reference

: Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2

By Visnovsky, Jozef et al, Tetrahedron Letters, 2013, 54(52), 7180-7182

pentachloronaphthalene Preparation Products

pentachloronaphthalene Related Literature

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1321-64-8 (pentachloronaphthalene) Related Products

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